Cas no 683770-49-2 (N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide)

• Product Name: N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide
• CAS No: 683770-49-2
• MF: C₂₆H₂₇N₃O₄S
• MW: 477.575285196304
• CID: 5811282
• PubChem ID: 4547522
• Update Time: 2025-05-23

N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(2-benzoxazolyl)phenyl]-4-[(butylethylamino)sulfonyl]-
• N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide
• N-(2-(benzo[d]oxazol-2-yl)phenyl)-4-(N-butyl-N-ethylsulfamoyl)benzamide
• 683770-49-2
• Oprea1_667927
• F1122-1383
• AKOS005007511

• Inchi： 1S/C26H27N3O4S/c1-3-5-18-29(4-2)34(31,32)20-16-14-19(15-17-20)25(30)27-22-11-7-6-10-21(22)26-28-23-12-8-9-13-24(23)33-26/h6-17H,3-5,18H2,1-2H3,(H,27,30)
• InChI Key： ZHZYCHQSKHMDNU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=NC2=CC=CC=C2O1)(=O)C1=CC=C(S(N(CCCC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 477.17222752g/mol
• Monoisotopic Mass: 477.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide

Comprehensive Overview of N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide (CAS No. 683770-49-2)

N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide (CAS No. 683770-49-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzoxazole and sulfamoyl benzamide moieties, exhibits potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation. Its molecular structure combines a 1,3-benzoxazol-2-yl group with a butyl(ethyl)sulfamoyl side chain, making it a versatile candidate for exploratory studies.

In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide due to their potential to interact with specific protein targets and signaling pathways. The compound's sulfonamide group, for instance, is known for its role in enhancing binding affinity and metabolic stability, which are critical factors in drug design.

The synthesis of CAS No. 683770-49-2 involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in peer-reviewed literature. Its benzoxazole core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased interest in the compound's potential as a lead molecule for new therapeutic agents. Additionally, its lipophilic nature and molecular weight make it suitable for further optimization in drug discovery pipelines.

From a materials science perspective, N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide has been explored for its photophysical properties. The benzoxazole moiety is known to exhibit fluorescence, which could be leveraged in the development of optical sensors or luminescent materials. This dual applicability in both biomedical and material sciences underscores the compound's versatility and broadens its appeal across interdisciplinary research fields.

Current trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like CAS No. 683770-49-2. Machine learning models are increasingly used to predict the bioactivity and ADME (Absorption, Distribution, Metabolism, Excretion) profiles of such molecules, accelerating the identification of promising candidates. This aligns with the growing focus on green chemistry and sustainable synthesis, where researchers aim to minimize waste and improve efficiency in chemical production.

In conclusion, N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide represents a compelling area of study for both pharmaceutical and materials science applications. Its structural features, combined with emerging technologies like AI-assisted research, position it as a valuable compound for future innovations. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing precision medicine and smart materials.